Cas no 618406-99-8 (N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide)

• Product Name: N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide
• CAS No: 618406-99-8
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 6316841
• PubChem ID: 2130495
• Update Time: 2025-11-06

N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide
• 618406-99-8
• F1589-0457
• N-[(furan-2-yl)methyl]-5-(4-nitrophenyl)furan-2-carboxamide
• SR-01000269355
• N-(furan-2-ylmethyl)-5-(4-nitrophenyl)furan-2-carboxamide
• AKOS002187275
• SR-01000269355-1

• Inchi： 1S/C16H12N2O5/c19-16(17-10-13-2-1-9-22-13)15-8-7-14(23-15)11-3-5-12(6-4-11)18(20)21/h1-9H,10H2,(H,17,19)
• InChI Key： DWYVGMOLLRXPCY-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2=CC=CO2)=O)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide

N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide: A Comprehensive Overview

N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide (CAS No. 618406-99-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide consists of a furan ring linked to a nitrophenyl group through a carboxamide linkage. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

Recent studies have highlighted the pharmacological activities of N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, the compound has been evaluated for its anti-cancer properties. Preclinical studies have shown that N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways.

In addition to its anti-inflammatory and anti-cancer activities, N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide has also been investigated for its potential as an antimicrobial agent. Studies have reported that this compound shows significant activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

The synthetic route to produce N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide involves several well-defined steps. Typically, the synthesis begins with the formation of a furan derivative, which is then coupled with a nitrophenyl carboxylic acid through an amide bond formation reaction. The detailed synthetic protocol ensures high yields and purity, making it suitable for large-scale production.

From a pharmacokinetic perspective, N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide exhibits favorable properties. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide extend beyond its direct therapeutic uses. Its unique chemical structure makes it an excellent candidate for further derivatization and optimization. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic profile.

In conclusion, N-(furan-2-yl)methyl-5-(4-nitrophenyl)furan-2-carboxamide (CAS No. 618406-99-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, anti-cancer, and antimicrobial properties make it a valuable target for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.